Cas no 1160263-35-3 (2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)-)
2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)-
- rac-(3R,4R)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid
- AT19406
- EN300-6478139
- SCHEMBL4147695
- (3S,4S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]tetrahydro-2H-pyran-4-carboxylic acid
- (3S,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]oxane-4-carboxylic acid
- (3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid
- EN300-7188988
- (3S,4S)-3-BOC-AMINO-TETRAHYDROPYRAN-4-CARBOXYLIC ACID
- DTXSID001128645
- 1160263-35-3
-
- Inchi: 1S/C11H19NO5/c1-11(2,3)17-10(15)12-8-6-16-5-4-7(8)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m0/s1
- InChI Key: TXFHSATYMSUPRM-JGVFFNPUSA-N
- SMILES: C1OCC[C@H](C(O)=O)[C@@H]1NC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 245.12632271g/mol
- Monoisotopic Mass: 245.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 413.9±45.0 °C(Predicted)
- pka: 4.18±0.40(Predicted)
2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7188988-0.05g |
(3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid |
1160263-35-3 | 95.0% | 0.05g |
$1224.0 | 2025-03-12 | |
| Enamine | EN300-7188988-0.1g |
(3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid |
1160263-35-3 | 95.0% | 0.1g |
$1283.0 | 2025-03-12 | |
| Enamine | EN300-7188988-0.25g |
(3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid |
1160263-35-3 | 95.0% | 0.25g |
$1341.0 | 2025-03-12 | |
| Enamine | EN300-7188988-0.5g |
(3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid |
1160263-35-3 | 95.0% | 0.5g |
$1399.0 | 2025-03-12 | |
| Enamine | EN300-7188988-1.0g |
(3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid |
1160263-35-3 | 95.0% | 1.0g |
$1458.0 | 2025-03-12 | |
| Enamine | EN300-7188988-2.5g |
(3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid |
1160263-35-3 | 95.0% | 2.5g |
$2856.0 | 2025-03-12 | |
| Enamine | EN300-7188988-5.0g |
(3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid |
1160263-35-3 | 95.0% | 5.0g |
$4226.0 | 2025-03-12 | |
| Enamine | EN300-7188988-10.0g |
(3S,4S)-3-{[(tert-butoxy)carbonyl]amino}oxane-4-carboxylic acid |
1160263-35-3 | 95.0% | 10.0g |
$6266.0 | 2025-03-12 |
2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)- Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)-
Comprehensive Guide to 2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)- (CAS No. 1160263-35-3)
In the ever-evolving field of organic chemistry, 2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)- (CAS No. 1160263-35-3) has emerged as a compound of significant interest. This chiral molecule, characterized by its unique stereochemistry at the 3S,4S positions, plays a pivotal role in pharmaceutical research and fine chemical synthesis. Its structural complexity and functional groups make it a valuable intermediate for drug development, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.
The 2H-Pyran-4-carboxylic acid core structure is a versatile scaffold in medicinal chemistry, often utilized for its ability to mimic natural substrates. The addition of the 3-[[(1,1-dimethylethoxy)carbonyl]amino] group enhances its stability and reactivity, making it suitable for further derivatization. Researchers frequently explore this compound for its potential in creating novel enzyme inhibitors and receptor modulators, addressing current challenges in drug discovery such as selectivity and bioavailability.
One of the most searched questions in AI-driven research platforms is: "What are the applications of chiral pyran derivatives in drug development?" This compound, with its defined (3S,4S)- configuration, provides a clear answer. Its enantiomeric purity is crucial for achieving desired pharmacological effects, as even slight variations in stereochemistry can lead to drastically different biological activities. This aligns with the growing demand for stereoselective synthesis methods in the pharmaceutical industry.
From a synthetic chemistry perspective, the tetrahydro-2H-pyran ring system offers excellent stability while maintaining sufficient flexibility for structural modifications. The carboxylic acid functionality at the 4-position allows for easy conjugation with other molecular fragments, making it a preferred choice for combinatorial chemistry approaches. Recent publications highlight its use in creating protease inhibitors, a hot topic given the ongoing research into antiviral therapies.
The Boc-protected amino group (tert-butoxycarbonyl) at the 3-position is another noteworthy feature of this compound. This protecting group strategy is widely adopted in peptide synthesis, answering another frequently searched question: "How to protect amino groups during multi-step organic synthesis?" The Boc group provides excellent stability under various reaction conditions while being readily removable under mild acidic conditions, making 1160263-35-3 particularly valuable for solid-phase peptide synthesis applications.
Market trends indicate increasing demand for such specialized intermediates, particularly in the contract research organization (CRO) sector. As pharmaceutical companies outsource more of their synthetic work, compounds like 2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)- are seeing growing commercial interest. Analytical data shows rising search volumes for terms like "chiral building blocks for drug discovery" and "Boc-protected heterocyclic compounds," reflecting this market shift.
Quality control aspects of 1160263-35-3 are another area of professional interest. The compound typically requires characterization by HPLC for purity assessment and chiral chromatography to confirm the (3S,4S)- configuration. These analytical requirements address common queries such as "How to determine enantiomeric purity of pharmaceutical intermediates?" – a critical consideration given the stringent regulatory requirements in drug development.
Environmental and safety considerations for handling 2H-Pyran-4-carboxylic acid derivatives are frequently discussed in professional forums. While not classified as hazardous, proper laboratory practices should be followed, including the use of personal protective equipment and adequate ventilation. This responds to the growing emphasis on green chemistry principles and workplace safety in chemical research.
The future potential of CAS 1160263-35-3 appears promising, particularly in the development of targeted therapies. Its structural features make it suitable for creating bioconjugates and prodrugs, addressing current challenges in drug delivery. As personalized medicine gains traction, the demand for such specialized intermediates is expected to grow significantly in the coming years.
For researchers seeking synthetic protocols, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-2H-pyran-4-carboxylic acid can be prepared through stereoselective hydrogenation of corresponding pyran derivatives followed by selective protection strategies. The compound's MSDS and spectral data (including 1H NMR and 13C NMR profiles) are typically available from reputable suppliers, addressing common search queries about "characterization data for pharmaceutical intermediates."
In conclusion, 2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)- represents an important building block in modern organic synthesis. Its combination of stereochemical purity, functional group versatility, and synthetic accessibility makes it valuable for various applications in medicinal chemistry and beyond. As research continues to explore new therapeutic avenues, compounds like 1160263-35-3 will undoubtedly play an increasingly important role in scientific advancement.
1160263-35-3 (2H-Pyran-4-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (3S,4S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)